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Introduction
(R)-3-Amino-2-hydroxypropanoic acid, commonly known as D-isoserine, is a non-

proteinogenic amino acid, meaning it is not incorporated into proteins through the genetic code

of any known organism[1]. As a structural isomer of the canonical amino acid D-serine, it differs

in the relative positions of its hydroxyl and amino functional groups. While D-serine is an α-

amino acid, D-isoserine is classified as an α-hydroxy-β-amino acid. This structural distinction

imparts unique chemical properties and reactivity, making D-isoserine a valuable chiral building

block in synthetic chemistry[2]. Its applications are prominent in pharmaceutical development

for creating peptide-based therapeutics, chiral compounds, and molecules with enhanced

bioavailability due to its increased solubility and reactivity conferred by the hydroxyl group[2].

This guide provides a comprehensive technical overview of the chemical properties, synthesis,

analysis, and applications of D-isoserine for researchers, scientists, and professionals in drug

development.
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The fundamental characteristics of D-isoserine stem from its molecular architecture. It

possesses a three-carbon backbone with a carboxylic acid group at C1, a hydroxyl group at

C2, and an amino group at C3. The crucial feature is the stereocenter at the C2 carbon, which

has an (R) configuration.
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Figure 2: HPLC Workflow for D-Isoserine Enantiomeric Analysis

Experimental Workflow

Key Reagents

1. Sample Preparation
Dissolve D-Isoserine sample

in aqueous buffer

2. Derivatization
React with OPA/NAC reagent

to form fluorescent diastereomers

3. HPLC Injection
Inject derivatized sample

onto a C18 column
o-Phthalaldehyde (OPA) N-Acetyl-L-cysteine (NAC)

4. Chromatographic Separation
Elute with phosphate buffer/

methanol mobile phase

5. Detection
Monitor fluorescence or
electrochemical signal

6. Quantification
Integrate peak areas to

determine enantiomeric ratio
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Figure 3: Conceptual Synthetic Pathway to Isoserine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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